Cas no 1797276-43-7 (1-(1-benzofuran-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine)

• Product Name: 1-(1-benzofuran-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine
• CAS No: 1797276-43-7
• MF: C₁₆H₁₉NO₄S
• MW: 321.391363382339
• CID: 5371412
• Update Time: 2025-07-02

1-(1-benzofuran-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-benzofuran-2-yl-[3-(2-methylpropylsulfonyl)azetidin-1-yl]methanone
• 1-(1-benzofuran-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine

• Inchi： 1S/C16H19NO4S/c1-11(2)10-22(19,20)13-8-17(9-13)16(18)15-7-12-5-3-4-6-14(12)21-15/h3-7,11,13H,8-10H2,1-2H3
• InChI Key： LRPZLNXIKGVRGK-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC=C2O1)(N1CC(S(CC(C)C)(=O)=O)C1)=O

Additional information on 1-(1-benzofuran-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine

Recent Advances in the Study of 1-(1-Benzofuran-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine (CAS: 1797276-43-7)

The compound 1-(1-benzofuran-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine (CAS: 1797276-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique benzofuran and azetidine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 1-(1-benzofuran-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine exhibits high affinity for certain protein kinases, making it a candidate for the development of kinase inhibitors. Researchers have employed X-ray crystallography and molecular docking studies to map the binding interactions, revealing critical structural features that contribute to its selectivity and potency.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade. These findings are particularly relevant for the development of novel therapeutics for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another notable advancement is the optimization of the compound's synthetic route. Researchers have developed a more efficient and scalable synthesis of 1-(1-benzofuran-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine, which is crucial for its further development as a drug candidate. The improved synthetic protocol not only enhances yield but also reduces the use of hazardous reagents, aligning with the principles of green chemistry.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate favorable oral bioavailability and metabolic stability, although further optimization may be required to minimize potential off-target effects. These studies are essential for advancing the compound into clinical trials.

In summary, the recent research on 1-(1-benzofuran-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine (CAS: 1797276-43-7) highlights its multifaceted potential in drug discovery. Its unique chemical structure, combined with its promising biological activities, positions it as a valuable candidate for further investigation. Future studies will likely focus on refining its therapeutic profile and advancing it through the drug development pipeline.